Cas no 54661-54-0 (1H-Inden-5-ol,6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl-)

• Product Name: 1H-Inden-5-ol,6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl-
• CAS No: 54661-54-0
• MF: C₃₀H₄₂O₂
• MW: 434.653289318085
• CID: 370256
• PubChem ID: 6453051
• Update Time: 2025-04-19

1H-Inden-5-ol,6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl-1H-inden-5-ol]
• 6-[1-(6-hydroxy-1,1,3,3-tetramethyl-2H-inden-5-yl)-2-methylpropyl]-1,1,3,3-tetramethyl-2H-inden-5-ol
• 6,6'-(2-methylpropane-1,1-diyl)bis(1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol)
• 6,6'-(2-Methylpropylidene)bis(2,3-dihydro-1,1,3,3-tetramethyl-1H-inden-5-ol)
• 1H-Inden-5-ol, 6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl-
• NS00033164
• Y7SD2CWY5N
• DTXSID30203123
• EINECS 259-283-6
• 54661-54-0
• 1H-Inden-5-ol,6,6'-(2-methylpropylidene)bis[2,3-dihydro-1,1,3,3-tetramethyl-

• Inchi： 1S/C30H42O2/c1-17(2)26(18-11-20-22(13-24(18)31)29(7,8)15-27(20,3)4)19-12-21-23(14-25(19)32)30(9,10)16-28(21,5)6/h11-14,17,26,31-32H,15-16H2,1-10H3
• InChI Key： WMMXUIUYZSIYCT-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=C1C(C(C)C)C1C(=CC3=C(C=1)C(C)(C)CC3(C)C)O)C(C)(C)CC2(C)C

Computed Properties

• Exact Mass: 434.31866
• Monoisotopic Mass: 434.318481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 9.4

Experimental Properties

• Density: 1.015
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.542
• PSA: 40.46